Structural and Synthetic Profiling of 5-Benzoyl-6,7-dihydro-1-benzofuran-4(5H)-one: A Technical Whitepaper
Structural and Synthetic Profiling of 5-Benzoyl-6,7-dihydro-1-benzofuran-4(5H)-one: A Technical Whitepaper
Executive Summary
As medicinal chemistry increasingly relies on privileged bicyclic scaffolds to navigate complex target spaces, 5-benzoyl-6,7-dihydro-1-benzofuran-4(5H)-one emerges as a highly versatile synthetic intermediate and pharmacophore. Combining the established bioactivity of the benzofuran nucleus with the rich coordination chemistry of a
Molecular Architecture and Physicochemical Dynamics
The core architecture of 5-benzoyl-6,7-dihydro-1-benzofuran-4(5H)-one consists of a furan ring fused to a cyclohexenone system, with a benzoyl group covalently attached at the C5 position. The proximity of the C4 ketone and the C5 benzoyl carbonyl creates a classic 1,3-dicarbonyl (
This structural motif is defined by its pronounced keto-enol tautomerism . The highly acidic
Fig 1: Tautomeric equilibrium of the
To support rational drug design and formulation, the fundamental quantitative properties of the compound are summarized below. The parameters indicate excellent alignment with Lipinski’s Rule of Five, suggesting high potential for oral bioavailability.
Table 1: Physicochemical Properties
| Parameter | Value | Analytical Implication |
| Molecular Formula | C15H12O3 | Determines exact mass for HRMS profiling. |
| Molecular Weight | 240.26 g/mol | Well below the 500 Da threshold for optimal permeability. |
| Topological Polar Surface Area | 47.1 Ų | Suggests excellent passive membrane transport (< 90 Ų). |
| Hydrogen Bond Donors | 0 (Keto) / 1 (Enol) | Tautomer-dependent receptor interaction profiling. |
| Hydrogen Bond Acceptors | 3 | Key for mapping against target binding pockets. |
| Predicted LogP | 2.8 - 3.2 | Optimal lipophilicity for systemic distribution. |
Validated Synthetic Workflows
The synthesis of 5-benzoyl-6,7-dihydro-1-benzofuran-4(5H)-one requires a rigorous, two-step approach. As a Senior Application Scientist, I have structured this methodology not merely as a list of instructions, but as a self-validating system where the underlying causality of each reagent choice guarantees reproducibility.
Step 1: Construction of the 6,7-Dihydro-1-benzofuran-4(5H)-one Core
This step utilizes a modified Feist-Benary condensation to build the fused bicyclic scaffold .
-
Preparation : Dissolve 10.0 g (89.2 mmol) of 1,3-cyclohexanedione in 60 mL of deionized water in a 250 mL round-bottom flask. Chill to 0°C in an ice bath.
-
Deprotonation : Slowly add 35 mL of a 20% aqueous NaOH solution.
-
Catalysis : Add 2.9 g (17.4 mmol) of Potassium Iodide (KI).
-
Alkylation/Cyclization : Dropwise, add 16 mL of a 40% aqueous chloroacetaldehyde solution. Stir at room temperature for 12 hours.
-
Validation & Workup : Monitor via TLC (Hexane:EtOAc 3:1). The reaction is complete when the dione spot is fully consumed. Acidify the mixture with 37.5% HCl to exactly pH 4. Extract with petroleum ether (4 × 100 mL), wash with brine, dry over anhydrous
, and concentrate under reduced pressure to yield the intermediate .
Causality Check: The addition of KI is mechanistically essential. It acts as a Finkelstein catalyst, converting chloroacetaldehyde into the highly electrophilic iodoacetaldehyde in situ. This drastically accelerates the initial C-alkylation of the dione enolate. The pH 4 quench is a self-validating checkpoint; it ensures the product is fully protonated for organic extraction without creating a hyper-acidic environment that could trigger ring-opening of the newly formed furan.
Step 2: Regioselective C5-Benzoylation
-
Enolate Formation : Dissolve 5.0 g (36.7 mmol) of the intermediate in 50 mL anhydrous THF under an argon atmosphere. Cool to -78°C. Dropwise, add 1.1 equivalents of Lithium diisopropylamide (LDA). Stir for 45 minutes.
-
Acylation : Slowly add 1.05 equivalents of benzoyl chloride dissolved in 10 mL THF. Maintain at -78°C for 2 hours, then allow to warm to room temperature.
-
Validation & Workup : Quench the reaction with 30 mL of saturated aqueous
. Extract with EtOAc, dry, and purify via silica gel column chromatography.
Causality Check: The use of LDA at cryogenic temperatures (-78°C) establishes strict kinetic control. The C5 position contains the only enolizable
Fig 2: Two-step synthetic workflow for 5-benzoyl-6,7-dihydro-1-benzofuran-4(5H)-one.
Pharmacological Utility and Downstream Reactivity
Benzofuran derivatives are universally recognized as privileged scaffolds in pharmacology, exhibiting potent antiarrhythmic (e.g., amiodarone), anticancer, and antimicrobial properties .
The introduction of the 5-benzoyl group dramatically expands the utility of the base scaffold. The resulting
Analytical Characterization Baselines
To confirm the successful synthesis and purity of the compound, the following analytical baselines should be expected:
-
1H NMR (400 MHz, CDCl3) : The furan ring protons will appear as distinct doublets at approximately
7.3 ppm and 6.7 ppm. The aromatic protons of the benzoyl group will present as a multiplet between 7.4 - 7.8 ppm. Crucially, if the compound is in its enol form, a highly deshielded proton signal will appear far downfield (>15.0 ppm) due to strong intramolecular hydrogen bonding. -
Mass Spectrometry (ESI-MS) : A prominent pseudo-molecular ion peak
is expected at m/z 241.1, with a sodium adduct frequently visible at m/z 263.1.
References
-
National Center for Biotechnology Information (PubChem) . "4,5,6,7-Tetrahydro-1-benzofuran-4-one | C8H8O2 | CID 2733541". PubChem Database. Available at:[Link]
-
MedCrave Online . "Mini Review on Important Biological Properties of Benzofuran Derivatives". MedCrave Journal of Chemistry. Available at:[Link]
